Cas no 2091264-82-1 (4-Ethyl-1-ethynylcyclohexan-1-amine)

• Product name: 4-Ethyl-1-ethynylcyclohexan-1-amine
• CAS No: 2091264-82-1
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5744118
• PubChem ID: 131256395

4-Ethyl-1-ethynylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1-ethynylcyclohexan-1-amine
• EN300-764010
• 2091264-82-1
• CID 131256395
• Cyclohexanamine, 4-ethyl-1-ethynyl-

• Inchi： 1S/C10H17N/c1-3-9-5-7-10(11,4-2)8-6-9/h2,9H,3,5-8,11H2,1H3
• InChI Key： QBAGEHCUGWSLCI-UHFFFAOYSA-N
• SMILES： NC1(C#C)CCC(CC)CC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 199.6±19.0 °C(Predicted)
• pka: 7.77±0.70(Predicted)

Additional information on 4-Ethyl-1-ethynylcyclohexan-1-amine

Recent Advances in the Study of 4-Ethyl-1-ethynylcyclohexan-1-amine (CAS: 2091264-82-1)

4-Ethyl-1-ethynylcyclohexan-1-amine (CAS: 2091264-82-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone with ethyl and ethynyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of 4-Ethyl-1-ethynylcyclohexan-1-amine has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity. This advancement is critical for enabling large-scale production and further pharmacological evaluation. The study also highlighted the compound's stability under physiological conditions, which is a key factor for its potential as a drug candidate.

Pharmacological investigations have revealed that 4-Ethyl-1-ethynylcyclohexan-1-amine exhibits notable activity in modulating specific neurotransmitter systems. Preclinical studies conducted in rodent models demonstrated its ability to cross the blood-brain barrier and interact with central nervous system targets. These findings suggest potential applications in neurological disorders, such as depression and anxiety, although further research is needed to elucidate its exact mechanisms and therapeutic efficacy.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-Ethyl-1-ethynylcyclohexan-1-amine exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's mechanism of action may involve interference with cellular signaling pathways, though detailed molecular studies are still underway.

Despite these promising findings, challenges remain in the development of 4-Ethyl-1-ethynylcyclohexan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 4-Ethyl-1-ethynylcyclohexan-1-amine (CAS: 2091264-82-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a promising candidate for further development. Ongoing studies aim to refine its synthesis, elucidate its mechanisms of action, and evaluate its therapeutic potential across multiple disease areas. The compound's progress will be closely monitored by the scientific community as it moves through the drug development pipeline.